(2-Hydroxycyclopentyl)[(methylethyl)sulfonyl]amine

• Molecular Formula: C8H17NO3S
• Molecular Weight: 207.29 g/mol
• IUPAC Name: N-(2-hydroxycyclopentyl)propane-2-sulfonamide
• InChI: InChI=1S/C8H17NO3S/c1-6(2)13(11,12)9-7-4-3-5-8(7)10/h6-10H,3-5H2,1-2H3
• InChI Key: HNLMWPFLARBUPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)NC1CCCC1O

Description

(2-Hydroxycyclopentyl)[(methylethyl)sulfonyl]amine is a useful research compound. Its molecular formula is C8H17NO3S and its molecular weight is 207.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Scheme IA, step B: [(Methylethyl)sulfonyl][2-(phenylmethoxy)cyclopentyl]amine (2.00 g, 6.72 mmol), palladium on carbon (250 mg) and ethanol (50 mL) were combined and placed on the power shaker under a hydrogen atmosphere at 60 psi's overnight. In the morning, the solution was filtered over a Celite® mat and the resulting filtrate was concentrated under reduced vacuum to yield 1.50 g as a viscous oil. TLC showed material was very pure and was used without further purification. Yield=Quantitative. Ion spray M.S. 206 (M*−1). Analysis calculated for C8H17NO3S: Theory: C, 46.35; H, 8.26; N, 6.75. Found: C, 46.27; H, 7.97; N, 6.70.